Cas no 57592-43-5 (3-Fluoro-4-phenylbenzaldehyde)

3-Fluoro-4-phenylbenzaldehyde is a fluorinated aromatic aldehyde characterized by its phenyl and fluorine substituents on the benzaldehyde core. The fluorine atom enhances the compound's electron-withdrawing properties, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. Its structural features promote reactivity in cross-coupling reactions, nucleophilic substitutions, and as a precursor for heterocyclic compounds. The phenyl group contributes to increased lipophilicity, which can influence solubility and binding interactions in medicinal chemistry applications. This compound is typically utilized in research and development settings where precise functionalization of aromatic systems is required. Proper handling is advised due to its potential sensitivity to air and moisture.

3-Fluoro-4-phenylbenzaldehyde structure

Product Name:3-Fluoro-4-phenylbenzaldehyde

CAS No:57592-43-5

MF:C₁₃H₉FO

MW:200.208367109299

MDL:MFCD05664220

CID:821627

PubChem ID:2759083

Update Time:2025-06-07

3-Fluoro-4-phenylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-Fluoro-4-phenylbenzaldehyde
- 2-Fluoro-[1,1'-biphenyl]-4-carbaldehyde
- 2-Fluorobiphenyl-4-carboxaldehyde
- 2-fluoro-1,1'-biphenyl-4-carbaldehyde
- 2-fluorobiphenyl-4-carbaldehyde
- 2-Fluoro-biphenyl-4-carbaldehyde
- 548057_ALDRICH
- AC1MBZLN
- ACMC-20anuh
- AG-G-03334
- CTK5A7125
- 2-Fluoro-biphenyl-4-carboxaldehyde
- AKOS015912957
- 2-FLUOROBIPHENYL-4-CARBOXALDEHYDE 97
- F16102
- DB-072345
- 57592-43-5
- 2-Fluorobiphenyl-4-carboxaldehyde, 97%
- CS-0269779
- SCHEMBL257774
- DTXSID90374641
- EN300-1457898
- BBFKVFLWRKZSPM-UHFFFAOYSA-N
- AS-47774
- MDL： MFCD05664220
- Inchi： 1S/C13H9FO/c14-13-8-10(9-15)6-7-12(13)11-4-2-1-3-5-11/h1-9H
- InChI Key： BBFKVFLWRKZSPM-UHFFFAOYSA-N
- SMILES： FC1C=C(C=O)C=CC=1C1C=CC=CC=1

Computed Properties

Exact Mass: 200.06377
Monoisotopic Mass: 200.063743068g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 211
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 17.1Å²

Experimental Properties

Color/Form: solid
Melting Point: 27-31 °C (lit.)
Flash Point: Degrees Fahrenheit:230°F
Degrees Celsius:110°C
PSA: 17.07
Solubility: Not available

3-Fluoro-4-phenylbenzaldehyde Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26-36/37
Hazardous Material Identification：
Risk Phrases：36/37/38
Storage Condition：2-8°C

3-Fluoro-4-phenylbenzaldehyde Pricemore >>

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Alichem	A019110659-5g	2-Fluoro-[1,1'-biphenyl]-4-carbaldehyde	57592-43-5	95%	5g	$411.60	2023-09-01
Fluorochem	022377-1g	3-Fluoro-4-phenylbenzaldehyde	57592-43-5	97%	1g	￡200.00	2022-03-01
Fluorochem	022377-5g	3-Fluoro-4-phenylbenzaldehyde	57592-43-5	97%	5g	￡436.00	2022-03-01
Fluorochem	022377-25g	3-Fluoro-4-phenylbenzaldehyde	57592-43-5	97%	25g	￡769.00	2022-03-01
abcr	AB166529-1 g	3-Fluoro-4-phenylbenzaldehyde; 97%	57592-43-5		1 g	€315.60	2023-07-20
abcr	AB166529-5 g	3-Fluoro-4-phenylbenzaldehyde; 97%	57592-43-5		5 g	€635.40	2023-07-20
abcr	AB166529-25 g	3-Fluoro-4-phenylbenzaldehyde; 97%	57592-43-5		25 g	€1,086.40	2023-07-20
eNovation Chemicals LLC	Y0986648-5g	2-Fluoro-[1,1'-biphenyl]-4-carbaldehyde	57592-43-5	95%	5g	$400	2024-08-02
abcr	AB166529-1g	3-Fluoro-4-phenylbenzaldehyde, 97%; .	57592-43-5	97%	1g	€534.50	2025-04-17
abcr	AB166529-5g	3-Fluoro-4-phenylbenzaldehyde, 97%; .	57592-43-5	97%	5g	€1382.20	2025-04-17